1-(3-Chlorophenyl)-3-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methoxyphenyl)urea

• IUPAC Name: 1-(3-chlorophenyl)-3-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methoxyphenyl)urea
• InChI: InChI=1S/C20H16ClN5O2/c1-28-18-7-6-13(17-12-26-9-3-8-22-19(26)24-17)10-16(18)25-20(27)23-15-5-2-4-14(21)11-15/h2-12H,1H3,(H2,23,25,27)
• InChI Key: NNOSYJMMYPNSCG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CN3C=CC=NC3=N2)NC(=O)NC4=CC(=CC=C4)Cl
• Molecular Formula: C20H16ClN5O2
• Molecular Weight: 393.8 g/mol
• CAS No.: 862811-95-8

Description

1-(3-Chlorophenyl)-3-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methoxyphenyl)urea is a chemical compound that has been synthesized for scientific research purposes. It has shown potential as an inhibitor of certain enzymes, and has been studied for its potential use in treating various diseases. In

Scientific Research Applications

Synthesis and Chemical Studies

• Research has explored the synthesis of various heterocyclic compounds, including imidazo[1,2-a]pyridine derivatives and their reactions with aryl ketones and ureas. These compounds have been studied for their antimicrobial activity, showcasing their potential in the development of new antibacterial and antifungal agents (Ladani et al., 2009).

Biological Applications

• The synthesis and biological study of chalcones and oxopyrimidines containing the imidazo[1,2-a]pyridine nucleus have been conducted. These studies include antimicrobial screening, highlighting the potential use of these compounds in medical and pharmaceutical research (Joshi et al., 2012).

Materials Science and Photophysics

• Imidazo[1,5-a]pyridine derivatives have been synthesized and studied for their optical properties. These studies have implications in materials science, particularly in developing low-cost luminescent materials with significant Stokes' shift ranges, which could be useful in various technological applications (Volpi et al., 2017).

Environmental Studies

• The degradation of imidazo[1,2-a]pyridin-3-ylsulfonylurea derivatives in soil has been investigated, providing insights into the environmental fate of such compounds. This research is significant for assessing the environmental impact of these chemicals, particularly in agricultural settings (Morrica et al., 2001).

Medicinal Chemistry

• Novel imidazo[1,2-a]pyrazin-6-yl)ureas have been synthesized and studied for their antiproliferative effects, targeting P53 in non-small cell lung cancer cell lines. This research contributes to the development of new cancer therapies, particularly in targeting specific molecular pathways in cancer cells (Bazin et al., 2016).

Spectroscopic Analysis and Reactivity Studies

• Comprehensive spectroscopic analysis and molecular docking of imidazole derivatives, including their reactive properties, have been conducted using DFT and molecular dynamics simulations. Such studies are crucial for understanding the chemical behavior of these compounds, which has implications in designing more effective pharmaceuticals and materials (Thomas et al., 2018).